4-Cyclopropoxy-1,2-diethylbenzene

• Molecular Formula: C13H18O
• Molecular Weight: 190.28 g/mol
• IUPAC Name: 4-cyclopropyloxy-1,2-diethylbenzene
• InChI: InChI=1S/C13H18O/c1-3-10-5-6-13(9-11(10)4-2)14-12-7-8-12/h5-6,9,12H,3-4,7-8H2,1-2H3
• InChI Key: RTSWTIAMEURUEI-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C=C(C=C1)OC2CC2)CC

Description

4-Cyclopropoxy-1,2-diethylbenzene is a substituted benzene derivative characterized by a cyclopropoxy group (–O–C₃H₅) at the para position and ethyl (–C₂H₅) groups at the ortho and meta positions. The cyclopropoxy group introduces steric and electronic effects due to the strained cyclopropane ring, while the ethyl substituents may influence lipophilicity and metabolic pathways .

Preparation Methods

The reaction conditions often require the use of shape-selective zeolite catalysts to achieve high selectivity for the desired isomer . Industrial production methods may involve large-scale alkylation processes and subsequent functionalization steps to introduce the cyclopropoxy group .

Chemical Reactions Analysis

4-Cyclopropoxy-1,2-diethylbenzene can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding ketones or carboxylic acids under specific conditions.

Reduction: Reduction reactions can convert the compound into its corresponding alcohols or alkanes.

Substitution: The cyclopropoxy group can be substituted with other functional groups using appropriate reagents and conditions. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

4-Cyclopropoxy-1,2-diethylbenzene has several scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound may be studied for its potential biological activity and interactions with biological molecules.

Medicine: Research may explore its potential as a pharmaceutical intermediate or active ingredient.

Industry: It can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-Cyclopropoxy-1,2-diethylbenzene involves its interaction with specific molecular targets and pathways. The cyclopropoxy group can participate in various chemical reactions, influencing the compound’s reactivity and interactions with other molecules. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogs with Cyclopropane Moieties

• 1,2-Bis(4-methoxyphenyl)cyclopropane (CAS 3718-51-2): This compound features a cyclopropane ring directly linking two 4-methoxybenzene groups. Unlike 4-cyclopropoxy-1,2-diethylbenzene, the cyclopropane here is part of the backbone rather than a substituent.

• 1,1'-(1,2-Cyclopropanediyl)bis[4-methoxybenzene] (CAS 3718-51-2) :
  Similar to the above, this compound’s cyclopropane bridge creates rigidity, which may reduce solubility in polar solvents compared to 4-cyclopropoxy-1,2-diethylbenzene’s flexible ethyl groups .

Substituent Variations

• 4-Bromo-1,2-diaminobenzene (CAS 1575-37-7): Replacing the cyclopropoxy and ethyl groups with bromo and amino substituents drastically alters reactivity. The bromo group (electron-withdrawing) and amino group (electron-donating) create a polarized aromatic system, making this compound highly reactive in coupling reactions. In contrast, 4-cyclopropoxy-1,2-diethylbenzene’s substituents likely confer greater stability but lower polarity .
• The cyclopropoxy and ethyl groups in the target compound may offer better metabolic stability compared to caffeic acid’s phenolic hydroxyls, which are prone to oxidation .

Ethyl-Substituted Derivatives

• Ethylbenzene: Ethylbenzene’s metabolism in rats involves side-chain oxidation to 1-phenylethanol and mandelic acid, with 83% urinary elimination at 300 ppm exposure .

Data Table: Key Comparative Properties

Compound	Substituents	Molecular Weight (g/mol)	Key Properties/Applications
4-Cyclopropoxy-1,2-diethylbenzene	–O–C₃H₅, –C₂H₅ (ortho/meta)	~218.3 (estimated)	Hypothesized use in hydrophobic intermediates
1,2-Bis(4-methoxyphenyl)cyclopropane	–OCH₃ (para), cyclopropane bridge	252.3	Rigid backbone for liquid crystals
4-Bromo-1,2-diaminobenzene	–Br, –NH₂ (ortho/meta)	187.0	Hazardous; used in synthesis of dyes/pharmaceuticals
Caffeic Acid	–OH, –CH₂CHCOOH (meta/para)	180.2	Antioxidant; pharmacological research

Research Findings and Implications

• Metabolic Stability : Ethylbenzene’s rapid oxidation suggests that 4-cyclopropoxy-1,2-diethylbenzene’s ethyl groups may undergo similar pathways, though the cyclopropoxy group could slow degradation due to steric hindrance.
• Toxicity Considerations: 4-Bromo-1,2-diaminobenzene requires stringent safety measures (e.g., immediate decontamination) due to its reactivity . In contrast, the target compound’s substituents may reduce acute toxicity, though empirical data is lacking.
• Electronic Effects: The cyclopropoxy group’s electron-donating nature may direct electrophilic substitutions to the para position, contrasting with 4-bromo-1,2-diaminobenzene’s bromo-directed reactivity .